Cas no 13493-47-5 (N-(2-Formylphenyl)acetamide)

N-(2-Formylphenyl)acetamide Properties

Names and Identifiers

• N-(2-Formylphenyl)acetamide
• 2-Acetamidobenzaldehyde
• Acetamide,N-(2-formylphenyl)-
• N -(2-FORMYL-PHENYL)-ACETAMIDE
• 2-acetylaminobenzaldehyde
• AC1L6YV1
• AC1Q1KJD
• acetamidobenzaldehyde
• CTK4B9543
• N-(2-formyl phenyl)-acetamide
• N-acetyl-2-aminobenzaldehyde
• NSC298345
• o-acetylamino-benzaldehyde
• N-(2-Formyl-phenyl)-acetamide
• N-(2-Formyl-phenyl)acetamide
• OWMJAQBUFVTERI-UHFFFAOYSA-N
• 6256AA
• AB29065
• N-(2-formyl-phenyl)-acetamide, AldrichCPR
• DTXSID40315983
• 10.14272/OWMJAQBUFVTERI-UHFFFAOYSA-N.1
• Z1143235775
• T70224
• 13493-47-5
• NSC-298345
• doi:10.14272/OWMJAQBUFVTERI-UHFFFAOYSA-N.1
• AKOS006237891
• AS-59137
• SCHEMBL553680
• MFCD06739581
• CS-0197889
• EN300-71908
• 2-acetamidobenzaldehyde
• N-(2-formylphenyl)acetamide
• A2926
• Nsc298345
• +Expand

• MDL： MFCD06739581
• InChIKey： OWMJAQBUFVTERI-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO2/c1-7(12)10-9-5-3-2-4-8(9)6-11/h2-6H,1H3,(H,10,12)
• SMILES： O=C(C([H])([H])[H])N([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])=O

Computed Properties

• Exact Mass: 163.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.063
• Heavy Atom Count: 12
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Experimental Properties

• LogP: 1.53050
• PSA: 46.17
• Refractive Index: 1.622
• Boiling Point: 103°C/0.2mmHg(lit.)
• Melting Point: 65.0 to 69.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 174.5±23.3 °C
• λmax: 223(MeOH)(lit.)
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone